N-[2-(1H-1,3-benzodiazol-2-yl)ethyl]-4-fluoro-2-nitroaniline

• IUPAC Name: N-[2-(1H-benzimidazol-2-yl)ethyl]-4-fluoro-2-nitroaniline
• InChI: InChI=1S/C15H13FN4O2/c16-10-5-6-13(14(9-10)20(21)22)17-8-7-15-18-11-3-1-2-4-12(11)19-15/h1-6,9,17H,7-8H2,(H,18,19)
• InChI Key: STSXHIRFNOTLDE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)CCNC3=C(C=C(C=C3)F)[N+](=O)[O-]
• Molecular Formula: C15H13FN4O2
• Molecular Weight: 300.29 g/mol
• CAS No.: 1356752-29-8

Description

N-[2-(1H-1,3-benzodiazol-2-yl)ethyl]-4-fluoro-2-nitroaniline, also known as BFNA, is a chemical compound that has been widely used in scientific research. It is a fluorescent probe that is commonly used to study protein-protein interactions, enzyme activity, and other biological processes.

Scientific Research Applications

Antianxiety Agent Development

A compound, ethyl 8-fluoro-6-(3-nitrophenyl)-4H-imidazo[1,5-a][1,4]benzodiazepine 3-carboxylate, showing a partial agonist profile, emerged as a significant compound for its potential in various animal models of anxiety. This compound avoids typical benzodiazepine side effects (Anzini et al., 2008).

Membrane Dipole Potential Investigation

The study of Nitro-2,1,3-benzoxadiazol-4-yl (NBD) group, a fluorescent probe, demonstrated the correlation between the rate coefficient of redox reactions and the membrane dipole potential in liposomes. This insight is vital for understanding lipid transport and membrane structure (Alakoskela & Kinnunen, 2001).

Electrochemical and Electrochromic Properties

Research on novel donor–acceptor type monomers, which include a compound with a –NO2 group, revealed differences in electrochemical activities and optical properties. These findings have implications for developing materials with specific electrochemical and optical characteristics (Hu et al., 2013).

Imaging Probes for Alzheimer's Disease

A study synthesized radiofluoro-pegylated phenylbenzoxazole derivatives as potential positron emission tomography (PET) probes. These compounds displayed high affinity for β-amyloid aggregates, suggesting their utility in imaging cerebral β-amyloid plaques in Alzheimer's disease (Cui et al., 2012).

Fluorescent and Chromogenic Probes

A new fluorescent and chromogenic dual-channel signal cyanide ion probe was developed using 3-ethyl-2-methylbenzothiazolium iodide and nitrophenyl-2-furancarboxaldehyde. This probe showed high selectivity and strong antijamming capability towards other anions, demonstrating its potential for CN- tracing in biomedical systems (Wang, Wang, & Xian, 2018).

Blue Light Emitting Compounds

The synthesis and fluorescence efficiency of 3-(1, 3-benzothiazol/benzoxazol-2-yl)-2H-chromen2-one derivatives were studied. These compounds emitted blue light and had moderate quantum yield, indicating their potential in applications requiring blue light emission (Mahadevan et al., 2014).